Cas no 847900-01-0 (Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate)

• Product name: Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate
• CAS No: 847900-01-0
• MF: C₁₀H₁₅NO₄
• MW: 213.23
• CID: 2851785
• PubChem ID: 71406823

Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate Chemical and Physical Properties

Names and Identifiers

• DTXSID10827422
• 847900-01-0
• Dimethyl (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)butanedioate

• Inchi： InChI=1S/C10H15NO4/c1-14-9(12)7-8(10(13)15-2)11-5-3-4-6-11/h3-4,8H,5-7H2,1-2H3/t8-/m0/s1
• InChI Key： OLGRLNILKSFRLK-QMMMGPOBSA-N

Computed Properties

• Exact Mass: 213.10010796Da
• Monoisotopic Mass: 213.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 0.3